Cas no 1013111-55-1 (4-Piperidinamine, 1-phenyl-, acetate)

• Product Name: 4-Piperidinamine, 1-phenyl-, acetate
• CAS No: 1013111-55-1
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1065617
• PubChem ID: 21193347
• Update Time: 2025-04-20

4-Piperidinamine, 1-phenyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-phenyl-, acetate
• 1-PHENYLPIPERIDIN-4-AMINE
• CHEMBRDG-BB 4010828
• 1-PHENYLPIPERIDINE-4-AMINE
• 1-PHENYL-PIPERIDIN-4-YLAMINE
• 1-Phenylpiperidin-4-amine acetate
• 4-PiperidinaMine, 1-phenyl-, acetate
• 4-Amino-1-phenylpiperidine
• DTXSID10611287
• DB-363759
• QFJSOVLHTDPFAB-UHFFFAOYSA-N
• I10212
• 1-N-phenyl-4-aminopiperidine
• EN300-52939
• AB01971
• 4-Piperidinamine, 1-phenyl-
• 63921-23-3
• MFCD00044398
• SCHEMBL931643
• 1013111-55-1
• F2167-0836
• 1-phenyl-4-piperidylamine
• 1-Phenylpiperidin-4-ylamine
• 1-phenyl-4-piperidinamine
• BS-13818
• SY014582
• AM807252
• AKOS000168911
• DB-073413
• CS-0099497
• Z295882374
• 4-Piperidinamine, 1-phenyl-; 1-Phenyl-4-piperidinamine; (1-Phenylpiperidin-4-yl)amine; 1-Phenyl-piperidin-4-ylamine; 4-Amino-1-phenylpiperidine
• 4-Piperidinamine, 1-phenyl-, acetate

• Inchi： 1S/C11H16N2/c12-10-6-8-13(9-7-10)11-4-2-1-3-5-11/h1-5,10H,6-9,12H2
• InChI Key： QFJSOVLHTDPFAB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCC(CC1)N

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 2.37940